Cas no 13908-30-0 (Urea,N-(2-chloroethyl)-N'-[(3a,5a)-cholestan-3-yl]- (9CI))

• Product name: Urea,N-(2-chloroethyl)-N'-[(3a,5a)-cholestan-3-yl]- (9CI)
• CAS No: 13908-30-0
• MF: C₃₀H₅₃ClN₂O
• MW: 493.207628011703
• CID: 228301
• PubChem ID: 261443

Urea,N-(2-chloroethyl)-N'-[(3a,5a)-cholestan-3-yl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Urea,N-(2-chloroethyl)-N'-[(3a,5a)-cholestan-3-yl]- (9CI)
• 13908-30-0
• NSC93491
• NSC-93491

• Inchi： InChI=1S/C30H53ClN2O/c1-20(2)7-6-8-21(3)25-11-12-26-24-10-9-22-19-23(33-28(34)32-18-17-31)13-15-29(22,4)27(24)14-16-30(25,26)5/h20-27H,6-19H2,1-5H3,(H2,32,33,34)
• InChI Key： CRSBQOWLOODKLN-UHFFFAOYSA-N
• SMILES： ClCCNC(NC1CCC2(C3CCC4(C(CCC4C3CCC2C1)C(CCCC(C)C)C)C)C)=O

Computed Properties

• Exact Mass: 492.38500
• Monoisotopic Mass: 492.384642
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.8
• Topological Polar Surface Area: 41.1

Experimental Properties

• Density: 1.04
• Boiling Point: 599.5°Cat760mmHg
• Flash Point: 316.4°C
• Refractive Index: 1.524
• PSA: 41.13000
• LogP: 8.79610